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Compound of Interest

Compound Name:
4-Hydroxy-3-methoxy-2-

nitrobenzaldehyde

Cat. No.: B1582344 Get Quote

The Isomers in Focus
The primary isomers under comparison are distinguished by the position of the nitro (-NO₂)

group, which significantly influences the electronic environment and, consequently, the

spectroscopic output of the entire molecule.
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Isomeric Structures

4-Hydroxy-3-methoxy-2-nitrobenzaldehyde 4-Hydroxy-3-methoxy-5-nitrobenzaldehyde 4-Hydroxy-5-methoxy-2-nitrobenzaldehyde

Sample Preparation
(Dissolve in appropriate deuterated solvent, e.g., DMSO-d6)

¹H & ¹³C NMR Analysis
(Acquire spectra, TMS as internal standard)

FT-IR Analysis
(Confirm functional groups)

HRMS Analysis
(Confirm molecular formula and analyze fragmentation)

Primary Isomer ID
(Analyze aromatic proton splitting and shifts)

Data Integration & Final Structure Confirmation

Click to download full resolution via product page

To cite this document: BenchChem. [spectroscopic comparison of "4-Hydroxy-3-methoxy-2-
nitrobenzaldehyde" isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582344#spectroscopic-comparison-of-4-hydroxy-3-
methoxy-2-nitrobenzaldehyde-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1582344?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582344#spectroscopic-comparison-of-4-hydroxy-3-methoxy-2-nitrobenzaldehyde-isomers
https://www.benchchem.com/product/b1582344#spectroscopic-comparison-of-4-hydroxy-3-methoxy-2-nitrobenzaldehyde-isomers
https://www.benchchem.com/product/b1582344#spectroscopic-comparison-of-4-hydroxy-3-methoxy-2-nitrobenzaldehyde-isomers
https://www.benchchem.com/product/b1582344#spectroscopic-comparison-of-4-hydroxy-3-methoxy-2-nitrobenzaldehyde-isomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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